![molecular formula C16H16N6O2S B2394041 2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)-N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)acetamide CAS No. 1334375-71-1](/img/structure/B2394041.png)
2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)-N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)acetamide
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Description
2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)-N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C16H16N6O2S and its molecular weight is 356.4. The purity is usually 95%.
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Scientific Research Applications
Novel Coordination Complexes and Antioxidant Activity
Research by Chkirate et al. (2019) investigated pyrazole-acetamide derivatives, focusing on their synthesis, characterization, and formation into coordination complexes with metal ions like Co(II) and Cu(II). The study explored the effect of hydrogen bonding on self-assembly processes and assessed the antioxidant activities of these complexes, revealing significant antioxidant potential. This work demonstrates the compound's utility in constructing complexes with potential for various applications, including as antioxidants (Chkirate et al., 2019).
Anticancer Activity
A study by Hammam et al. (2005) synthesized fluoro-substituted benzo[b]pyran derivatives and assessed their anticancer activity against lung, breast, and CNS cancer cell lines. This research highlights the compound's potential in the development of new anticancer agents (Hammam et al., 2005).
Insecticidal Assessment
Fadda et al. (2017) explored the synthesis of heterocycles incorporating a thiadiazole moiety for their insecticidal properties against the cotton leafworm. This study suggests the potential use of similar compounds in agricultural applications to control pest populations (Fadda et al., 2017).
Synthesis and Pharmacological Activities
Al-Afaleq and Abubshait (2001) detailed the synthesis of pyrazole-o-aminonitriles and their conversion into pyrazolo[3,4-d]pyrimidines and other derivatives, expected to exhibit significant chemical and pharmacological activities. This indicates the compound's versatility in generating pharmacologically active heterocycles (Eljazi I. Al-Afaleq & S. Abubshait, 2001).
Synthesis and Antioxidant Studies
Ahmad et al. (2012) conducted synthesis and antioxidant studies on novel N-substituted benzyl/phenyl derivatives, showcasing moderate to significant radical scavenging activity. This research underscores the compound's potential in creating antioxidants (Ahmad et al., 2012).
properties
IUPAC Name |
2-(6-oxo-3-pyrazol-1-ylpyridazin-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N6O2S/c23-14(19-16-18-11-4-1-2-5-12(11)25-16)10-22-15(24)7-6-13(20-22)21-9-3-8-17-21/h3,6-9H,1-2,4-5,10H2,(H,18,19,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LPNFDOLAMPWDJT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)N=C(S2)NC(=O)CN3C(=O)C=CC(=N3)N4C=CC=N4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N6O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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